Cas no 696649-84-0 (Dibenzo[b,f]oxepin-3-amine)

• Product Name: Dibenzo[b,f]oxepin-3-amine
• CAS No: 696649-84-0
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 3103217
• PubChem ID: 1382017
• Update Time: 2025-10-30

Dibenzo[b,f]oxepin-3-amine Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,f]oxepin-3-amine
• STK776279
• CHEBI:107032
• Dibenzo[b,f]oxepin-3-ylamine
• Q27184919
• 696649-84-0
• dibenzo[{b},{f}]oxepin-3-ylamine
• MLS000729050
• AKOS005618252
• WPLLFHWVTWVHAF-UHFFFAOYSA-N
• SMR000307328
• CS-0322611
• benzo[b][1]benzoxepin-2-amine
• 2-benzo[b][1]benzoxepinamine
• CHEMBL1484874
• SCHEMBL23499649

• Inchi： 1S/C14H11NO/c15-12-8-7-11-6-5-10-3-1-2-4-13(10)16-14(11)9-12/h1-9H,15H2
• InChI Key： WPLLFHWVTWVHAF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=CC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 209.084063974Da
• Monoisotopic Mass: 209.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.3Ų

Additional information on Dibenzo[b,f]oxepin-3-amine

Comprehensive Overview of Dibenzo[b,f]oxepin-3-amine (CAS No. 696649-84-0): Properties, Applications, and Research Insights

Dibenzo[b,f]oxepin-3-amine (CAS No. 696649-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic amine, characterized by its fused dibenzooxepin core structure, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. The compound's molecular framework combines an oxepin ring with two benzene rings, offering a versatile scaffold for further functionalization.

In recent years, the demand for Dibenzo[b,f]oxepin-3-amine derivatives has surged due to their potential applications in drug discovery. Researchers have explored its utility as a building block for central nervous system (CNS) targeting molecules, particularly in the development of novel neuromodulators and receptor ligands. The compound's structural similarity to tricyclic antidepressants has sparked interest in its pharmacological properties, though extensive clinical studies are still required.

The synthesis of CAS 696649-84-0 typically involves multi-step organic transformations, with key steps including ring-closing reactions and amine functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Analytical characterization through NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the compound's structural integrity.

From a materials science perspective, Dibenzo[b,f]oxepin-3-amine derivatives have shown promise in organic electronics applications. Their conjugated π-system and electron-donating amine group make them candidates for organic semiconductors and light-emitting diodes (OLEDs). Recent studies published in journals like Advanced Materials highlight their potential in flexible electronics, aligning with the growing market for wearable technologies.

Environmental and safety considerations for handling 696649-84-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. The compound's stability under various conditions has been documented in thermogravimetric analysis (TGA) studies, showing decomposition temperatures above 200°C.

The commercial availability of Dibenzo[b,f]oxepin-3-amine has increased significantly, with suppliers offering both research-grade and GMP-grade materials. Pricing trends reflect its growing importance in medicinal chemistry, with current market analyses predicting steady demand growth. Pharmaceutical companies particularly value its potential as a privileged structure in fragment-based drug design approaches.

Emerging research directions for CAS 696649-84-0 include its investigation as a precursor for metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its rigid, planar structure and functional groups make it suitable for constructing porous materials with applications in gas storage and molecular separation. These developments align with global interests in sustainable chemistry and carbon capture technologies.

For researchers working with Dibenzo[b,f]oxepin-3-amine, proper storage conditions are crucial to maintain stability. Recommendations include protection from light in amber glass containers at temperatures between 2-8°C under inert atmosphere. Analytical methods for purity assessment typically employ reverse-phase HPLC with UV detection, with purity standards often exceeding 98% for pharmaceutical applications.

The intellectual property landscape surrounding 696649-84-0 shows increasing patent activity, particularly in composition-of-matter claims for novel derivatives. Recent filings demonstrate applications ranging from neuroprotective agents to organic photovoltaic materials. This patent trend underscores the compound's versatility and commercial potential across multiple industries.

Future perspectives for Dibenzo[b,f]oxepin-3-amine research include exploration of its chiral derivatives for asymmetric synthesis and investigation of its biological activity profiles through high-throughput screening. The compound's structural features position it as a promising candidate for development of targeted therapies in areas such as neurodegenerative diseases and inflammatory conditions.